Cas no 13699-45-1 (3,5,9-Trioxa-4-phosphatricosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide)

• Product Name: 3,5,9-Trioxa-4-phosphatricosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide
• CAS No: 13699-45-1
• MF: C₂₂H₄₆NO₇P
• MW: 467.576908588409
• CID: 180900
• PubChem ID: 3045266
• Update Time: 2025-04-19

3,5,9-Trioxa-4-phosphatricosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide Chemical and Physical Properties

Names and Identifiers

• 3,5,9-Trioxa-4-phosphatricosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide
• (2-hydroxy-3-tetradecanoyloxypropyl) 2-(trimethylazaniumyl)ethyl phosphate
• myristoyllysophosphatidylcholine
• 1-Myristoylglycero-3-phosphorylcholine
• 2-hydroxy-3-(tetradecanoyloxy)propyl 2-(trimethylammonio)ethyl phosphate
• Lyso-dmpc
• Lysomyristoylphosphatidylcholine
• Myristoyl lysolecithin
• 3,5,9-Trioxa-4-phosphatricosan-1-aminium, 4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide
• 2-Hydroxy-3-(tetradecanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
• 13699-45-1
• AKOS040753178
• DTXSID10929617

• Inchi： 1S/C22H46NO7P/c1-5-6-7-8-9-10-11-12-13-14-15-16-22(25)28-19-21(24)20-30-31(26,27)29-18-17-23(2,3)4/h21,24H,5-20H2,1-4H3
• InChI Key： VXUOFDJKYGDUJI-UHFFFAOYSA-N
• SMILES： P(=O)([O-])(OCC(COC(CCCCCCCCCCCCC)=O)O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 467.301
• Monoisotopic Mass: 467.301
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 22
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 114.93000
• LogP: 4.86960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines Lysophosphatidylcholines